Cas no 1393363-81-9 (tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate)

• Product Name: tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate
• CAS No: 1393363-81-9
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 5907778
• PubChem ID: 102293691
• Update Time: 2025-05-26

tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate
• 1393363-81-9
• EN300-19076467

• Inchi： 1S/C13H17F2NO2/c1-13(2,3)18-12(17)7-11(16)9-6-8(14)4-5-10(9)15/h4-6,11H,7,16H2,1-3H3/t11-/m0/s1
• InChI Key： QWWJUWPGXYXLDW-NSHDSACASA-N
• SMILES： FC1C=CC(=CC=1[C@H](CC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate

Research Brief on tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate (CAS: 1393363-81-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate (CAS: 1393363-81-9) as a key intermediate in the synthesis of biologically active compounds. This chiral building block has garnered attention due to its potential applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. The compound's unique structural features, including the difluorophenyl moiety and the tert-butyl ester group, make it a versatile scaffold for drug discovery efforts.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate in the preparation of potent gamma-aminobutyric acid (GABA) receptor modulators. The researchers employed a multi-step synthetic route, starting from commercially available 2,5-difluorobenzaldehyde, to obtain the target compound with high enantiomeric purity (>99% ee). The key steps involved asymmetric hydrogenation and subsequent protection of the amino group, demonstrating the compound's suitability for large-scale production.

In another significant development, a research team at a leading pharmaceutical company utilized tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate as a precursor for the synthesis of novel kinase inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that derivatives of this compound exhibited promising activity against specific cancer-associated kinases, with IC50 values in the low nanomolar range. The presence of the difluorophenyl group was found to enhance both the potency and metabolic stability of the final drug candidates.

Analytical characterization of tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate has been extensively documented in recent literature. Nuclear magnetic resonance (NMR) studies have confirmed the compound's structural integrity, while high-performance liquid chromatography (HPLC) methods have been developed to ensure its purity in pharmaceutical applications. The compound's physicochemical properties, including its solubility profile and stability under various conditions, have been systematically evaluated to support its use in drug development pipelines.

The growing interest in this compound is further evidenced by its inclusion in several patent applications filed in 2023-2024. These patents describe innovative synthetic methodologies and novel therapeutic applications of tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate derivatives, particularly in the treatment of neurodegenerative diseases and resistant forms of cancer. The compound's versatility as a chiral synthon continues to make it a valuable asset in medicinal chemistry research.

Looking ahead, researchers anticipate that tert-butyl (3S)-3-amino-3-(2,5-difluorophenyl)propanoate will play an increasingly important role in the development of next-generation pharmaceuticals. Ongoing studies are exploring its potential in targeted drug delivery systems and as a component of proteolysis-targeting chimeras (PROTACs). The compound's unique combination of structural features and synthetic accessibility positions it as a promising candidate for addressing unmet medical needs in various therapeutic areas.